Cas no 1226-42-2 (4,4'-Dimethoxybenzil)

4,4'-Dimethoxybenzil Properties

Names and Identifiers

• 4,4'-Dimethoxybenzil
• p-Anisil, Di-p-anisoyl
• 1,2-Di(4-methoxyphenyl)ethanedione
• Bis(4-methoxyphenyl)-1,2-ethanedione
• Di(4-methoxyphenyl) diketone
• p-Anisil
• 1,2-Bis(4-methoxyphenyl)-1,2-ethanedione
• bis(4-methoxyphenyl)-ethanedion
• Anisil
• 1,2-Bis(4-methoxyphenyl)ethane-1,2-dione
• 4,4‘-Dimethoxybenzil
• 4,4′-Dimethoxybenzil
• 4
• Ethanedione, bis(4-methoxyphenyl)-
• Bis(4-methoxyphenyl)ethanedione
• 4,4-Dimethoxybenzil
• 1,2-ethanedione, 1,2-bis(4-methoxyphenyl)-
• p,p'-Dimethoxybenzil
• AK158938
• 1,2-bis(4-methoxyphenyl)-ethane-1,2-dione
• 1,2-Ethanedione,1,2-bis(4-methoxyphenyl)-
• Di-p-anisoyl
• 4,4'-Dimethoxybenzil, 98%
• HY-103610
• EN300-16758
• InChI=1/C16H14O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H
• AE-641/01115007
• JMC505727 Compound 2
• BCP26051
• AKOS000120033
• HMS3749O05
• CS-7785
• CS-12384
• S5310
• STL444351
• SCHEMBL557152
• 98DR7869CR
• p-Anisil;1,2-bis(4-methoxyphenyl)ethane-1,2-dione
• 4,4\\'-Dimethoxybenzil
• 1226-42-2
• NSC 19218
• Z56766549
• DTXSID3061631
• NSC-19218
• bis(4-methoxyphenyl)ethane-1,2-dione
• A1028
• AI3-51933
• 1,2-bis(4-methoxyphenyl)ethane-1,2-dione
• SR-01000388833-1
• 4,4'-Dimethoxydibenzoyl
• 4,4'-dimethoxybibenzoyl
• 4,4/'-Dimethoxybenzil
• NSC19218
• CHEMBL191513
• F16181
• NSC-602910
• NS00023994
• EINECS 214-960-5
• Benzil-based compound, 21
• BDBM22743
• SY048227
• MFCD00008405
• NSC602910
• DB-041676
• EU-0000057
• SR-01000388833
• W-108428
• CCG-267155
• BP-13430
• 1,2-Bis(4-methoxyphenyl)-1,2-ethanedione #
• +Expand

• MDL： MFCD00008405
• InChIKey： YNANGXWUZWWFKX-UHFFFAOYSA-N
• Inchi： 1S/C16H14O4/c1-19-13-7-3-11(4-8-13)15(17)16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O)=O
• BRN： 531345

Computed Properties

• Exact Mass: 270.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 270.089
• Heavy Atom Count: 20
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.76940
• PSA: 52.60000
• Refractive Index: 1.5447 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 373.4°C (rough estimate)
• Melting Point: 132.0 to 135.0 deg-C
• Flash Point: 197.5°C
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.2117 (rough estimate)

4,4'-Dimethoxybenzil Security Information

• WGK Germany：3
• Safety Term：22-24/25-36/37-26
• Safety Instruction： S22; S24/25; S36/37; S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• TSCA：Yes

4,4'-Dimethoxybenzil Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials